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Compound of Interest

Compound Name: 1,2-Diphenoxyethane

Cat. No.: B093615

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
laboratory environment is paramount. This guide provides essential, immediate safety and
logistical information for handling 1,2-Diphenoxyethane, including detailed operational and
disposal plans to foster a culture of safety and responsibility in your laboratory.

Hazard Identification and Risk Assessment

1,2-Diphenoxyethane is a white solid chemical compound that may cause irritation to the
eyes, skin, and respiratory tract.[1] While its toxicological properties have not been fully
investigated, it is crucial to handle it with caution.[1] The compound is also recognized as being
toxic to aquatic life with long-lasting effects, necessitating careful disposal to prevent
environmental contamination.[2][3]

Summary of Physical and Hazard Information:
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Property

Value

Reference

Chemical Name

1,2-Diphenoxyethane

[1]

CAS Number 104-66-5 [2]
Appearance White solid [1]
Molecular Formula C14H1402

Molecular Weight 214.26 g/mol

Flash Point 171.8 °C (341.2 °F)

Primary Hazards

May cause eye, skin,

respiratory tract irritat

and

ion.

Environmental Hazards

Toxic to aquatic life with long-

lasting effects.

[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety

when handling 1,2-Diphenoxyethane.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A face shield
should be worn in situations
with a high potential for
splashing.[4]

To protect the eyes from direct
contact with the chemical,
which can cause irritation.[1] A
face shield offers broader
protection for the entire face

from splashes.[5]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) must be worn.[5]
Gloves should be inspected
before each use and disposed
of properly after handling the

chemical.

To prevent skin contact and
potential irritation. Proper
glove removal technique is
essential to avoid

contaminating the hands.[6]

Body Protection

A lab coat or chemical-
resistant apron is required.[5]
For larger quantities or in case
of a significant spill, chemical-
resistant coveralls may be

necessary.[7]

To protect the skin from
accidental spills and
contamination of personal
clothing.[8]

Respiratory Protection

Under normal laboratory
conditions with adequate
ventilation, respiratory
protection is not typically
required.[8] If dust is
generated, a NIOSH-approved
N95 dust mask should be

used.

To prevent inhalation of
airborne particles that could
cause respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1,2-Diphenoxyethane will minimize risks and ensure a

controlled environment.

Experimental Workflow for Handling 1,2-Diphenoxyethane:
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Caption: Workflow for the safe handling of 1,2-Diphenoxyethane.
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Detailed Protocol:

e Preparation:

[¢]

Designate a specific, well-ventilated area for handling, preferably a chemical fume hood.

[¢]

Ensure an eyewash station and safety shower are readily accessible.[1]

[e]

Assemble all necessary PPE as outlined in the table above.

o

Don your lab coat, safety goggles, and gloves before handling the chemical.

e Handling:

[¢]

Minimize the generation of dust when weighing and transferring the solid.[1]

[e]

Use appropriate tools (e.g., spatula, weigh boat) to handle the chemical.

o

Keep the container tightly closed when not in use.[1]

[¢]

Avoid contact with eyes, skin, and clothing.[1]
e Post-Handling:
o Thoroughly clean the work area and any equipment used.

o Remove PPE carefully, avoiding self-contamination. Gloves should be removed last and
disposed of as contaminated waste.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Incident First Aid and Emergency Response

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Remove contaminated clothing and shoes.
) Flush skin with plenty of water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

develops.[1]

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and give
Ingestion . . .
2-4 cupfuls of water or milk. Seek immediate

medical attention.[1]

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep or vacuum up the
Spill material and place it into a suitable, labeled

disposal container. Avoid generating dust.

Ventilate the area.[1]

Disposal Plan

Proper disposal of 1,2-Diphenoxyethane and its containers is essential to prevent
environmental harm and comply with regulations.

Disposal Workflow:
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Caption: Disposal workflow for 1,2-Diphenoxyethane and associated waste.
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Disposal Protocol:
» Waste Segregation:

o Collect all waste contaminated with 1,2-Diphenoxyethane, including excess chemical,
contaminated PPE, and cleaning materials, in a designated and clearly labeled hazardous
waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

» Container Management:
o Ensure waste containers are kept tightly closed and are in good condition.
o Label containers with the full chemical name and relevant hazard warnings.
» Final Disposal:
o Dispose of the waste through a licensed professional waste disposal service.[6]
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Do not dispose of 1,2-Diphenoxyethane down the drain or in the regular trash, as it is
toxic to aquatic life.[3]

By adhering to these safety protocols and operational plans, you can confidently and safely
incorporate 1,2-Diphenoxyethane into your research endeavors while protecting yourself, your
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,2-Diphenoxyethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093615#personal-protective-equipment-for-handling-
1-2-diphenoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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